Cas no 914637-21-1 ((2-Chloro-3-methyl-5-trifluoromethoxy-phenyl)-acetonitrile)

• Product Name: (2-Chloro-3-methyl-5-trifluoromethoxy-phenyl)-acetonitrile
• CAS No: 914637-21-1
• MF: C₁₀H₇ClF₃NO
• MW: 249.61689209938
• MDL: MFCD07777132
• CID: 3155046
• PubChem ID: 26596601
• Update Time: 2025-10-28

(2-Chloro-3-methyl-5-trifluoromethoxy-phenyl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-3-methyl-5-trifluoromethoxy-phenyl)-acetonitrile
• MFCD07777132
• DTXSID301196752
• 914637-21-1
• 2-Chloro-3-methyl-5-(trifluoromethoxy)benzeneacetonitrile
• 2-chloro-3-methyl-5-(trifluoromethoxy)-phenylacetonitrile
• 2-chloro-3-methyl-5-(trifluoromethoxy)phenyl acetonitrile
• 2-[2-chloro-3-methyl-5-(trifluoromethoxy)phenyl]acetonitrile
• 2-chloro-3-methyl-5-(trifluoromethoxy)phenylacetonitrile
• 2-(2-Chloro-3-methyl-5-(trifluoromethoxy)phenyl)acetonitrile

• MDL： MFCD07777132
• Inchi： 1S/C10H7ClF3NO/c1-6-4-8(16-10(12,13)14)5-7(2-3-15)9(6)11/h4-5H,2H2,1H3
• InChI Key： SIOIYZCFWDMUCW-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1CC#N)OC(F)(F)F

Computed Properties

• Exact Mass: 249.0168260Da
• Monoisotopic Mass: 249.0168260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 280.0±35.0 °C at 760 mmHg

(2-Chloro-3-methyl-5-trifluoromethoxy-phenyl)-acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (2-Chloro-3-methyl-5-trifluoromethoxy-phenyl)-acetonitrile

(2-Chloro-3-methyl-5-trifluoromethoxy-phenyl)-acetonitrile: A Comprehensive Overview

(2-Chloro-3-methyl-5-trifluoromethoxy-phenyl)-acetonitrile, identified by the CAS Registry Number 914637-21-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a phenyl ring substituted with a chlorine atom, a methyl group, and a trifluoromethoxy group, along with an acetonitrile functional group. The combination of these substituents imparts distinctive chemical and physical properties to the compound, making it a valuable tool in research and industrial applications.

The molecular structure of (2-Chloro-3-methyl-5-trifluoromethoxy-phenyl)-acetonitrile is defined by its benzene ring, which serves as the central framework. The chlorine atom at the 2-position introduces electron-withdrawing effects, while the methyl group at the 3-position provides steric hindrance and electron-donating properties. The trifluoromethoxy group at the 5-position further enhances the electronic complexity of the molecule due to its strong electron-withdrawing nature. The acetonitrile group attached to the phenyl ring adds a nitrile functionality, which is known for its ability to participate in various chemical reactions, including nucleophilic addition and substitution processes.

Recent studies have highlighted the potential of (2-Chloro-3-methyl-5-trifluoromethoxy-phenyl)-acetonitrile in drug discovery and development. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the context of anti-cancer and anti-inflammatory agents. The compound's ability to undergo various transformations, such as Suzuki coupling and Heck reactions, has made it a versatile precursor for constructing complex molecular architectures.

In addition to its role in pharmaceuticals, (2-Chloro-3-methyl-5-trifluoromethoxy-phenyl)-acetonitrile has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in nanotechnology have also leveraged this compound's structural versatility to create novel materials with enhanced conductivity and stability.

The synthesis of (2-Chloro-3-methyl-5-trifluoromethoxy-phenyl)-acetonitrile typically involves multi-step organic reactions, often starting from chlorobenzene derivatives. The introduction of substituents at specific positions on the phenyl ring requires precise control over reaction conditions to ensure high yields and purity. Modern synthetic methodologies, including microwave-assisted synthesis and catalytic processes, have significantly improved the efficiency of this compound's production.

From an environmental perspective, (2-Chloro-3-methyl-5-trifluoromethoxy-phenyl)-acetonitrile has been studied for its potential impact on ecosystems. Research indicates that while the compound exhibits moderate biodegradability under certain conditions, its persistence in aquatic environments necessitates careful handling during industrial processes. Regulatory frameworks are increasingly emphasizing the need for sustainable practices to minimize environmental risks associated with such compounds.

In conclusion, (2-Chloro-3-methyl-5-trifluoromethoxy-phenyl)-acetonitrile (CAS No: 914637-21-1) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique molecular structure, combined with advancements in synthetic chemistry and materials science, continues to unlock new possibilities for its utilization. As research progresses, this compound is expected to play an even more pivotal role in driving innovation across industries.